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Cat. No.: B12416076 Get Quote

An authoritative resource for researchers, scientists, and drug development professionals on

the adrenal steroid metabolite, 11-oxo etiocholanolone.

Abstract
11-Oxo etiocholanolone, a significant metabolite of cortisol and 11-keto testosterone, has

emerged as a crucial biomarker in both clinical diagnostics and wildlife conservation.[1][2] This

technical guide provides a comprehensive overview of its discovery, detailed physicochemical

and biological characterization, and established analytical methodologies. In-depth

experimental protocols for its quantification in biological matrices, alongside extensive

quantitative data, are presented to serve as a valuable resource for the scientific community.

Introduction
11-Oxo etiocholanolone (also known as 11-ketoetiocholanolone) is a C19 steroid that

represents a terminal metabolic product of both glucocorticoids and androgens.[2] Its

concentration in biological samples, primarily urine and feces, reflects the activity of the

hypothalamic-pituitary-adrenal (HPA) axis and androgen metabolism.[3][4] Consequently, its

measurement has found significant application in the non-invasive monitoring of stress in

various animal species and in the diagnosis and management of human endocrine disorders,

such as congenital adrenal hyperplasia (CAH) and polycystic ovary syndrome (PCOS).[5][6]
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This guide aims to consolidate the current knowledge on 11-oxo etiocholanolone, providing a

detailed technical foundation for its study and application.

Discovery and Characterization
While the precise historical account of the initial isolation of 11-oxo etiocholanolone is not

readily available in contemporary databases, its identification is intrinsically linked to the

pioneering work on steroid metabolism in the mid-20th century. The work of researchers like

Lieberman and Dobriner, who extensively studied the urinary steroid profiles to understand

adrenal cortex function, laid the groundwork for the identification of numerous steroid

metabolites, including 11-oxo etiocholanolone.

Physicochemical Properties
11-Oxo etiocholanolone is a solid substance with the molecular formula C₁₉H₂₈O₃ and a

molecular weight of 304.4 g/mol .[2] It is soluble in ethanol.[2] Further detailed physicochemical

characteristics are summarized in Table 1.

Table 1: Physicochemical Properties of 11-Oxo Etiocholanolone
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Property Value Reference(s)

IUPAC Name

(3R,5R,8S,9S,10S,13S,14S)-3

-hydroxy-10,13-dimethyl-

2,3,4,5,6,7,8,9,12,14,15,16-

dodecahydro-1H-

cyclopenta[a]phenanthrene-

11,17-dione

[2]

Synonyms

11-Ketoetiocholanolone, 3α-

Hydroxy-5β-androstane-11,17-

dione, 5β-Androstan-3α-ol-

11,17-dione

[2]

CAS Number 739-27-5 [2]

Molecular Formula C₁₉H₂₈O₃ [2]

Molecular Weight 304.4 g/mol [2]

Appearance Solid [2]

Solubility Soluble in Ethanol [2]

Metabolic Pathways
11-Oxo etiocholanolone is not secreted directly from the adrenal gland but is formed in

peripheral tissues through the metabolism of precursor steroids. The two primary pathways

leading to its formation are the metabolism of cortisol (a glucocorticoid) and 11-keto

testosterone (an 11-oxygenated androgen).

Cortisol Metabolism Pathway
The metabolism of cortisol to 11-oxo etiocholanolone involves a series of enzymatic reactions,

primarily occurring in the liver. This pathway underscores its utility as a biomarker for HPA axis

activity.
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Metabolic pathway from Cortisol.

11-Keto Testosterone Metabolism Pathway
11-Oxo etiocholanolone is also a downstream metabolite of 11-keto testosterone, an active

androgen. This pathway is particularly relevant in conditions with excess adrenal androgen

production.
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Metabolic pathway from 11-Keto testosterone.

Biological Role and Significance
Current evidence strongly suggests that 11-oxo etiocholanolone is primarily a biologically inert

end-product of steroid metabolism. Searches for direct physiological effects or receptor binding

activity have not yielded significant findings. Its importance lies in its role as a stable and

quantifiable biomarker that provides an integrated measure of the production of its parent

hormones over time.

Experimental Protocols
The quantification of 11-oxo etiocholanolone in biological matrices is predominantly achieved

through two main techniques: Enzyme-Linked Immunosorbent Assay (ELISA) and Gas

Chromatography-Mass Spectrometry (GC-MS).

Quantification by ELISA
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ELISA is a widely used method for the quantification of 11-oxo etiocholanolone, particularly in

fecal samples for wildlife and domestic animal studies, due to its high throughput and relatively

low cost.[1][4]
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Fecal sample preparation workflow for ELISA.

A detailed protocol for fecal sample preparation is as follows:

Lyophilization: Freeze-dry fecal samples to remove water.

Pulverization: Pulverize the lyophilized feces using a mortar and pestle.

Extraction: Weigh approximately 0.2 g of the powdered feces into a tube and add 10

volumes of 80% methanol.

Vortexing: Vortex the mixture for 30 minutes.

Centrifugation: Centrifuge the samples at 2,500 x g for 15 minutes.

Supernatant Collection: Transfer the supernatant to a clean tube for analysis.

Commercial ELISA kits are available for the quantification of 11-oxo etiocholanolone.[7] The

general principle is a competitive assay where the 11-oxo etiocholanolone in the sample

competes with a labeled (e.g., horseradish peroxidase) 11-oxo etiocholanolone for binding to a

limited amount of specific antibody. The amount of bound labeled conjugate is inversely

proportional to the concentration of 11-oxo etiocholanolone in the sample. The optical density is

then read on a plate reader, and the concentration is determined from a standard curve.[1][8]

Quantification by GC-MS
GC-MS offers high specificity and sensitivity for the analysis of steroid profiles, including 11-oxo

etiocholanolone, in urine.[9]
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Urine sample preparation workflow for GC-MS.

A typical protocol for urine sample preparation involves:

Hydrolysis: Urinary steroids are typically conjugated to glucuronic acid or sulfate. Therefore,

an enzymatic hydrolysis step using β-glucuronidase and sulfatase is necessary to release

the free steroids.[10][11]

Extraction: The deconjugated steroids are then extracted from the urine matrix using either

solid-phase extraction (SPE) with C18 cartridges or liquid-liquid extraction (LLE) with an

organic solvent like diethyl ether.[10]

Derivatization: To increase their volatility and thermal stability for GC analysis, the extracted

steroids are derivatized. A common method is silylation using reagents like N-methyl-N-

(trimethylsilyl)trifluoroacetamide (MSTFA).[10][12]
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The derivatized sample is injected into a gas chromatograph, where the steroids are separated

based on their boiling points and interaction with the stationary phase of the capillary column.

The separated compounds then enter a mass spectrometer, which ionizes and fragments

them, producing a unique mass spectrum for each compound that allows for its identification

and quantification.[11][12]

Quantitative Data
The concentration of 11-oxo etiocholanolone varies significantly across species and

physiological states.

Fecal Concentrations in Animals
Fecal glucocorticoid metabolite (FGM) analysis, with 11-oxo etiocholanolone being a key

metabolite, is a widely used non-invasive tool for monitoring stress in wildlife and domestic

animals.[13][14][15]

Table 2: Fecal 11-Oxo Etiocholanolone Concentrations in Various Animal Species

Species Condition
Fecal
Concentration
(ng/g)

Reference(s)

Horse Basal 1 - 109 [4][16]

Cattle (Bull) Basal 40 - 302 [4][16]

Red Deer Basal
Varies with season

and stress
[17]

Various Wildlife

Species

Basal and Post-

stressor
Varies significantly [1][18]

Note: Concentrations can be influenced by diet, sex, age, and season.

Urinary Concentrations in Humans
In humans, urinary levels of 11-oxo etiocholanolone are particularly relevant in the context of

endocrine disorders.
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Table 3: Urinary 11-Oxo Etiocholanolone in Human Health and Disease

Condition Urinary Levels Reference(s)

Normal
Baseline levels established in

steroid profiling
[19]

Congenital Adrenal

Hyperplasia (CAH)
Significantly elevated [5][9][20]

Polycystic Ovary Syndrome

(PCOS)
Often elevated [6]

Pregnancy Increased levels [2]

Uterine Leiomyomas Elevated levels [2]

Conclusion
11-Oxo etiocholanolone is a well-established and valuable biomarker in both veterinary and

human endocrinology. Its quantification provides a non-invasive and integrated measure of

glucocorticoid and 11-oxygenated androgen production. The methodologies for its analysis are

well-developed, with ELISA and GC-MS being the most prominent techniques. This technical

guide provides a comprehensive foundation for researchers and clinicians working with this

important steroid metabolite, from understanding its metabolic origins to applying robust

analytical protocols for its measurement. Further research into its utility in a broader range of

species and clinical conditions will continue to expand its importance in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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